![molecular formula C5H5NO2S2 B2580680 3-Isothiocyanato-2,3-dihydrothiophene 1,1-dioxide CAS No. 893725-07-0](/img/structure/B2580680.png)
3-Isothiocyanato-2,3-dihydrothiophene 1,1-dioxide
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Overview
Description
3-Isothiocyanato-2,3-dihydrothiophene 1,1-dioxide, also known as sulforaphane, is a naturally occurring compound found in cruciferous vegetables. It has a molecular weight of 175.23 .
Molecular Structure Analysis
The InChI code for this compound is1S/C5H5NO2S2/c7-10(8)2-1-5(3-10)6-4-9/h1-2,5H,3H2
. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Scientific Research Applications
Structural and Electronic Properties Analysis
Studies have focused on understanding the structural, vibrational, and electronic properties of related dihydrothiophene dioxides. For instance, Arjunan et al. (2015) conducted spectroscopic and theoretical studies on 2,5-dihydrothiophene-1,1-dioxide derivatives to analyze their geometrical parameters, molecular electrostatic potential surfaces, and electron density distributions. These investigations help in elucidating the charge density distribution and sites of chemical reactivity of these molecules, providing foundational knowledge for their potential applications in various scientific fields (Arjunan, Thirunarayanan, Durga Devi, & Mohan, 2015).
Synthesis and Chemical Properties
The synthesis and chemical properties of cyclic β-keto sulfones, including dihydrothiophene dioxides, have been reviewed extensively, highlighting the presence of identical structural fragments like carbonyl, active methylene, and sulfonyl groups. This review by Shyshkina et al. (2011) provides comprehensive insights into the chemical behaviors and synthesis pathways of these compounds, which are crucial for their application in the synthesis of more complex molecules (Shyshkina et al., 2011).
Molecular Complex Reactions
Research on the molecular complex of 3-methyl-2,4-dinitrothiophene 1,1-dioxide-pyridine has shown its capability to undergo reactions with amines, leading to the formation of aminodinitrobutadienes. This work by Efremova et al. (2004) explores the reactivity of such molecular complexes, which could be leveraged for the development of novel synthetic routes and materials (Efremova, Lapshina, Berkova, & Berestovitskaya, 2004).
Crystal Structure and Conformation
Wang, Jiang, and Zhang (2010) synthesized a compound via condensation of dihydrothiophen-3(2H)-one 1,1-dioxide, which was analyzed for its crystal structure and conformation. Their study on the crystal packing and hydrogen bonding interactions provides valuable information on the structural characteristics that could influence the application of these compounds in material science and drug design (Wang, Jiang, & Zhang, 2010).
Quantum Chemical Calculations and Synthesis
Modified synthesis techniques and structural features of dihydrothiophene dioxides have been explored to understand their potential in assembling fused polycyclic nitrosulfolane derivatives. Research by Savelev et al. (2021) into the condensation reactions of these compounds contributes to the development of new materials with promising applications in chemistry and pharmacology (Savelev et al., 2021).
Safety and Hazards
While specific safety and hazard information for 3-Isothiocyanato-2,3-dihydrothiophene 1,1-dioxide was not found, it’s important to handle all chemicals with care. General safety measures include avoiding eye and skin contact, preventing inhalation or ingestion, and using personal protective equipment .
properties
IUPAC Name |
3-isothiocyanato-2,3-dihydrothiophene 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2S2/c7-10(8)2-1-5(3-10)6-4-9/h1-2,5H,3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDGVAEUKGZDPCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C=CS1(=O)=O)N=C=S |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
893725-07-0 |
Source
|
Record name | 3-isothiocyanato-2,3-dihydro-1lambda6-thiophene-1,1-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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